Cas no 97466-90-5 (Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-)

Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)- structure
97466-90-5 structure
Product Name:Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-
CAS No:97466-90-5
MF:C14H22N4
MW:246.351282596588
CID:804565
PubChem ID:57242
Update Time:2025-04-19

Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-
    • Quinelorane
    • LY 163502
    • DTXCID2026315
    • Pyrido[2,3-g]quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-
    • (5aR,9aR)-6-propyl-5a,7,8,9,9a,10-hexahydro-5H-pyrido[2,3-g]quinazolin-2-amine
    • Biomol-NT_000026
    • BPBio1_001213
    • (5aR,9aR)-6-Propyl-5,5a,6,7,8,9,9a,10-octahydro-pyrido[2,3-g]quinazolin-2-ylamine
    • Pyrido(2,3-g)quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR-trans)-
    • Pyrido(2,3-g)quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, trans-
    • CHEMBL155731
    • CAS-97466-90-5
    • NCGC00162319-02
    • 97466-90-5
    • Pyrido(2,3-g)quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aS-trans)-
    • Quinelorane [INN:BAN]
    • CHEBI:92230
    • (5aR,9aR)-6-propyl-5,5a,6,7,8,9,9a,10-octahydropyrido[2,3-g]quinazolin-2-amine
    • Quineloranum [INN-Latin]
    • SCHEMBL378583
    • DTXSID4046315
    • SDCCGSBI-0050993.P002
    • Lopac0_001020
    • Quinelorano
    • 6-Propyl-5,5a,6,7,8,9,9a,10-octahydro-pyrido[2,3-g]quinazolin-2-ylamine(Quinelorane)
    • BRD-K13261168-001-01-4
    • CCG-205100
    • GTPL954
    • (5aR-trans)-5,5a,6,7,8,9,9a,10-Octahydro-6-propylpyrido(2,3-g)quinazolin-2-amine
    • Z0X4VT3Y1Q
    • NCGC00015869-01
    • LY 137157
    • Lopac-Q-110
    • LY175877
    • QUINELORANE [INN]
    • (-)-(5AR,9AR)-2-AMINO-5,5A,6,7,8,9,9A,10-OCTAHYDRO-6-PROPYLPYRIDO(2,3-G)QUINAZOLINE
    • NCGC00162319-03
    • Quinerolane
    • NCGC00162319-05
    • UNII-Z0X4VT3Y1Q
    • LY137157
    • Quineloranum
    • NCGC00162319-07
    • Tox21_112009_1
    • REl-(5aR,9aR)-6-propyl-5,5a,6,7,8,9,9a,10-octahydropyrido[2,3-g]quinazolin-2-amine
    • BDBM50016017
    • Tox21_112009
    • AKOS040753676
    • 97430-52-9
    • Quinelorano [INN-Spanish]
    • NCGC00162319-04
    • NS00125496
    • Q7272223
    • PDSP2_000522
    • BRD-K13261168-300-01-0
    • Inchi: 1S/C14H22N4/c1-2-5-18-6-3-4-10-7-12-11(8-13(10)18)9-16-14(15)17-12/h9-10,13H,2-8H2,1H3,(H2,15,16,17)/t10-,13-/m1/s1
    • InChI Key: TUFADSGTJUOBEH-ZWNOBZJWSA-N
    • SMILES: N1(CCC)CCC[C@@H]2CC3=C(C=NC(N)=N3)C[C@@H]12

Computed Properties

  • Exact Mass: 246.18400
  • Monoisotopic Mass: 246.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 55.04000
  • LogP: 2.16710

Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)- Related Literature

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